Cas no 65872-39-1 (Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, ethyl ester, (Z)-)

Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, ethyl ester, (Z)- structure
65872-39-1 structure
Product Name:Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, ethyl ester, (Z)-
CAS No:65872-39-1
MF:C7H10BrNO4
MW:252.062601566315
CID:397151
PubChem ID:13145991
Update Time:2025-04-19

Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, ethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-bromo-2-(methoxyimino)-3-oxo-, ethyl ester, (Z)-
    • (Z)-γ-bromo-β-oxo-α-methoxyiminobutyric acid ethyl ester
    • 65872-39-1
    • SCHEMBL7805500
    • Ethyl (2Z)-4-bromo-2-methoxyimino-3-oxobutanoate
    • Inchi: 1S/C7H10BrNO4/c1-3-13-7(11)6(9-12-2)5(10)4-8/h3-4H2,1-2H3/b9-6-
    • InChI Key: LULLGGWIEBUSRX-TWGQIWQCSA-N
    • SMILES: BrCC(/C(/C(=O)OCC)=N/OC)=O

Computed Properties

  • Exact Mass: 250.9793
  • Monoisotopic Mass: 250.97932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.96
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